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Compound of Interest

Compound Name:
Benzene, 1,2-dimethoxy-3,4,5-

trinitro-

CAS No.: 17418-07-4

Cat. No.: B103376

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The information provided in this guide for 1,2-dimethoxy-3,4,5-trinitrobenzene is

based on available scientific literature and extrapolated data from analogous compounds due

to the limited specific information on this particular molecule. Researchers should exercise

caution and validate all procedures and data in a controlled laboratory setting.

Introduction
1,2-Dimethoxy-3,4,5-trinitrobenzene, also known as 3,4,5-trinitroveratrole, is a highly nitrated

aromatic compound. Its structure, featuring a benzene ring substituted with two methoxy

groups and three nitro groups, suggests its potential utility as an energetic material or as a key

intermediate in the synthesis of complex, electron-deficient molecules. The presence of three

electron-withdrawing nitro groups significantly influences the chemical and physical properties

of the benzene ring, making it a subject of interest in materials science and synthetic chemistry.

This guide provides a comprehensive overview of its theoretical synthesis, predicted properties,
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and necessary safety protocols, grounded in the established chemistry of polynitro-aromatic

compounds.

Molecular Structure and Properties
The fundamental properties of 1,2-dimethoxy-3,4,5-trinitrobenzene are derived from its

chemical structure.

Property Value Source

IUPAC Name
1,2-dimethoxy-3,4,5-

trinitrobenzene

Synonyms 3,4,5-Trinitroveratrol

Molecular Formula C₈H₇N₃O₈

Molecular Weight 273.16 g/mol

Appearance
Expected to be a crystalline

solid, likely yellow in color.
Inferred

Melting Point

Not experimentally determined.

Expected to be significantly

higher than its dinitro- and

mononitro- precursors.

Inferred

Solubility

Expected to have low solubility

in water and higher solubility in

organic solvents like acetone,

and DMSO.

Inferred

Synthesis of 1,2-Dimethoxy-3,4,5-trinitrobenzene: A
Theoretical Approach
The synthesis of 1,2-dimethoxy-3,4,5-trinitrobenzene would logically proceed from the nitration

of 1,2-dimethoxybenzene (veratrole). However, achieving controlled trinitration to the specific

3,4,5-positions presents a significant synthetic challenge due to the directing effects of the

methoxy groups and the increasing deactivation of the ring with each added nitro group.
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The methoxy groups are ortho-, para-directing. The initial nitration of veratrole would likely yield

a mixture of nitro-isomers. Further nitration becomes progressively more difficult and requires

harsh conditions, which can lead to side reactions such as oxidation and the formation of by-

products. Studies on the nitration of similar compounds like 1,3,5-trimethoxybenzene have

shown that achieving high yields of the trinitro-derivative can be problematic, often resulting in

complex product mixtures.[1]

Proposed Synthetic Workflow
This proposed workflow is a multi-step process designed to selectively introduce the three nitro

groups.
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Dinitration
(Harsher conditions, e.g., fuming HNO₃/H₂SO₄)

1,2-Dimethoxy-4,5-dinitrobenzene

Trinitration
(Forcing conditions, e.g., mixed acid with oleum)

1,2-Dimethoxy-3,4,5-trinitrobenzene

Click to download full resolution via product page

Caption: Proposed multi-step synthesis of 1,2-dimethoxy-3,4,5-trinitrobenzene.

Experimental Protocol (Theoretical)
PART 1: Mononitration of 1,2-Dimethoxybenzene

Reaction Setup: In a flask cooled in an ice bath, slowly add a stoichiometric amount of nitric

acid to a solution of 1,2-dimethoxybenzene in concentrated sulfuric acid.
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Temperature Control: Maintain the reaction temperature below 10°C to minimize side

reactions.

Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, pour the reaction mixture over crushed ice and extract the

product with an organic solvent.

Purification: Purify the resulting 1,2-dimethoxy-4-nitrobenzene by recrystallization or column

chromatography.

PART 2: Dinitration

Nitrating Mixture: Prepare a nitrating mixture of fuming nitric acid and concentrated sulfuric

acid.

Reaction: Slowly add the purified mononitro-product to the nitrating mixture, maintaining a

low temperature.

Reaction Time: Allow the reaction to stir for several hours at a slightly elevated temperature

to drive the reaction to completion.

Isolation: Isolate the 1,2-dimethoxy-4,5-dinitrobenzene by precipitation on ice, followed by

filtration.

PART 3: Trinitration

Forcing Conditions: This step requires highly forcing conditions. A mixed acid containing

oleum (sulfuric acid with dissolved SO₃) may be necessary.

Controlled Addition: The dinitro-product should be added portion-wise to the cooled, stirred

mixed acid.

Careful Monitoring: The reaction is highly exothermic and must be carefully controlled to

prevent runaway reactions and decomposition.

Product Isolation and Purification: Isolation would likely involve careful quenching on ice,

followed by extraction and extensive purification by chromatography to separate the desired
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trinitro-product from isomers and by-products.

Spectroscopic Characterization (Predicted)
While experimental spectra for 1,2-dimethoxy-3,4,5-trinitrobenzene are not readily available, its

expected spectroscopic features can be predicted based on its structure.

Spectroscopy Predicted Features

¹H NMR

A single aromatic proton singlet is expected due

to the symmetrical substitution pattern. Two

singlets corresponding to the two methoxy

groups would also be present.

¹³C NMR

Six distinct signals in the aromatic region are

expected for the six non-equivalent carbon

atoms of the benzene ring. Two signals for the

methoxy carbons would also be observed.

IR Spectroscopy

Strong absorption bands characteristic of the

nitro group (NO₂) at approximately 1520-1560

cm⁻¹ (asymmetric stretching) and 1340-1380

cm⁻¹ (symmetric stretching) would be

prominent. C-O stretching for the methoxy

groups would also be present.

Mass Spectrometry

The molecular ion peak (M+) would be expected

at m/z = 273.16. Fragmentation patterns would

likely involve the loss of nitro and methoxy

groups.

Potential Applications
The high nitrogen content and the presence of multiple nitro groups suggest that 1,2-

dimethoxy-3,4,5-trinitrobenzene could have applications as an energetic material. The density

and detonation velocity of related trinitro-aromatic compounds are often high.[2][3][4]

Furthermore, this compound could serve as a valuable precursor in organic synthesis.
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Reduction of the nitro groups would yield the corresponding triamine, a potentially useful

building block for the synthesis of heterocyclic compounds and other complex molecules.

Safety and Handling
Polynitro-aromatic compounds are hazardous and must be handled with extreme caution.[5]

Hazard Identification
Explosive Potential: As a trinitro-aromatic compound, it should be treated as potentially

explosive and sensitive to shock, friction, and heat.

Toxicity: Aromatic nitro-compounds are known to be toxic.[5] The most prominent acute

health hazard is cyanosis, with chronic exposure potentially leading to anemia.[5] They can

be absorbed through the skin.[5]

Skin and Eye Irritation: Likely to be a skin and eye irritant.[6]

Recommended Safety Precautions
Engineering Controls: Work should be conducted in a well-ventilated fume hood, preferably

within a blast shield.[7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

face shield, flame-retardant lab coat, and chemical-resistant gloves.[8]

Handling: Avoid creating dust. Use non-sparking tools. Do not eat, drink, or smoke in the

handling area.[8]

Storage: Store in a cool, dry, well-ventilated area, away from heat, sparks, and open flames.

[7]

Disposal: Dispose of as hazardous waste in accordance with local, state, and federal

regulations.

First Aid Measures
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek immediate

medical attention.[7]

Skin Contact: Immediately wash with soap and water. Remove contaminated clothing. Seek

medical attention if irritation persists.[7]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek immediate

medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[6]

Conclusion
1,2-Dimethoxy-3,4,5-trinitrobenzene is a molecule with interesting potential, primarily as an

energetic material or a synthetic intermediate. However, the lack of readily available

experimental data necessitates a cautious and well-informed approach to its synthesis and

handling. The theoretical pathways and predicted properties outlined in this guide are intended

to provide a foundation for further research into this and other highly nitrated aromatic

compounds. The significant safety hazards associated with polynitro-aromatics underscore the

critical importance of stringent safety protocols in any experimental investigation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b103376?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103376?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

